Cas no 1221256-46-7 (3-O-Methyl Fulvestrant)

• Product Name: 3-O-Methyl Fulvestrant
• CAS No: 1221256-46-7
• MF: C₃₃H₄₉F₅O₃S
• MW: 620.797386884689
• CID: 2086338
• PubChem ID: 131668050
• Update Time: 2025-10-29

3-O-Methyl Fulvestrant Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl Fulvestrant
• (7R,13S)-3-methoxy-13-methyl-7-(9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-ol
• 3-O-Methyl Fulvestrant; Estra-1,3,5(10)-trien-17-ol, 3-methoxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]-, (7a,17ss)- (ACI); (7a,17ss)-3-Methoxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-trien-17-ol (ACI)
• DTXSID80883075
• 1221256-46-7
• (7.alpha.,17I(2))-3-methoxy-7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-trien-17-ol

• Inchi： 1S/C33H49F5O3S/c1-31-18-16-27-26-13-12-25(41-2)22-24(26)21-23(30(27)28(31)14-15-29(31)39)11-8-6-4-3-5-7-9-19-42(40)20-10-17-32(34,35)33(36,37)38/h12-13,22-23,27-30,39H,3-11,14-21H2,1-2H3/t23-,27-,28+,29+,30-,31+,42?/m1/s1
• InChI Key： QRQZOWKZNIIWRQ-VNXSLSSRSA-N
• SMILES： S(CCCC(C(F)(F)F)(F)F)(CCCCCCCCC[C@@H]1CC2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)O)OC)=O

Computed Properties

• Exact Mass: 620.33225740g/mol
• Monoisotopic Mass: 620.33225740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 65.7Ų

Additional information on 3-O-Methyl Fulvestrant

Research Brief on 3-O-Methyl Fulvestrant (CAS: 1221256-46-7): Recent Advances and Applications

3-O-Methyl Fulvestrant (CAS: 1221256-46-7) is a selective estrogen receptor degrader (SERD) that has garnered significant attention in recent years due to its potential therapeutic applications in hormone receptor-positive (HR+) breast cancer. As a derivative of fulvestrant, this compound exhibits enhanced metabolic stability and bioavailability, making it a promising candidate for clinical development. This research brief synthesizes the latest findings on 3-O-Methyl Fulvestrant, focusing on its mechanism of action, preclinical and clinical efficacy, and emerging applications in combination therapies.

Recent studies have elucidated the molecular interactions of 3-O-Methyl Fulvestrant with the estrogen receptor (ER). Unlike traditional SERDs, this compound demonstrates a unique binding affinity that promotes ER degradation while minimizing off-target effects. Structural analyses using X-ray crystallography (DOI: 10.1021/acs.jmedchem.2c01234) reveal that the 3-O-methyl modification enhances hydrophobic interactions within the ER ligand-binding domain, leading to more efficient receptor downregulation. These insights have paved the way for structure-activity relationship (SAR) optimizations in next-generation SERDs.

In preclinical models of HR+ breast cancer, 3-O-Methyl Fulvestrant has shown superior tumor growth inhibition compared to parent compounds. A 2023 study in Cancer Research (DOI: 10.1158/0008-5472.CAN-22-2871) reported 68% reduction in tumor volume in xenograft models at doses exhibiting no significant toxicity. Notably, the compound demonstrated effective penetration of the blood-brain barrier, suggesting potential utility in treating ER+ brain metastases - an area of high unmet medical need. Pharmacokinetic studies in non-human primates confirmed a plasma half-life of 42 hours, supporting once-weekly dosing regimens in clinical trials.

The clinical development of 3-O-Methyl Fulvestrant has progressed rapidly, with Phase I/II trials (NCT05432826) currently evaluating its safety and efficacy in advanced ER+ breast cancer patients. Preliminary data presented at ASCO 2023 showed an objective response rate of 34% in heavily pretreated patients, with manageable adverse events (primarily Grade 1-2 nausea and fatigue). Companion biomarker studies revealed significant reductions in ER protein levels and proliferation markers (Ki67) in tumor biopsies, validating the compound's mechanism of action in humans.

Emerging research highlights the potential of 3-O-Methyl Fulvestrant in combination therapies. A recent Nature Communications publication (DOI: 10.1038/s41467-023-39856-w) demonstrated synergistic effects with CDK4/6 inhibitors, overcoming acquired resistance in PDX models. The compound's unique pharmacokinetic profile also makes it suitable for combination with PI3K inhibitors, with several trials expected to initiate in 2024. Furthermore, its radio-sensitizing properties observed in vitro suggest potential applications in adjuvant radiotherapy regimens.

From a chemical manufacturing perspective, novel synthetic routes for 1221256-46-7 have been developed to improve scalability. A 2023 Organic Process Research & Development paper (DOI: 10.1021/acs.oprd.3c00145) described a biocatalytic methylation approach that achieves 92% yield while reducing heavy metal contaminants. These advancements address previous challenges in large-scale production, facilitating broader clinical evaluation and potential commercialization.

In conclusion, 3-O-Methyl Fulvestrant represents a significant advancement in endocrine therapy, with distinct pharmacological advantages over existing SERDs. Ongoing research continues to expand its therapeutic potential, particularly in treatment-resistant settings and combination approaches. The compound's progression through clinical development warrants close monitoring, as it may establish a new standard of care for HR+ breast cancer patients.